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Compound of Interest

Compound Name: oscillamide B

Cat. No.: B1251416 Get Quote

Application Notes and Protocols for Researchers, Scientists, and Drug Development

Professionals

Introduction
Oscillamide B is a cyclic peptide natural product isolated from the cyanobacterium Planktothrix

agardhii. It has been identified as an inhibitor of serine/threonine protein phosphatases,

specifically Protein Phosphatase 1 (PP1) and Protein Phosphatase 2A (PP2A). These enzymes

play crucial roles in a myriad of cellular processes, including signal transduction, cell cycle

regulation, and apoptosis. The ability of oscillamide B to modulate the activity of PP1 and

PP2A makes it a valuable chemical probe for elucidating the physiological and pathological

functions of these key phosphatases.

This document provides detailed application notes and experimental protocols for the use of

oscillamide B as a chemical probe in enzyme studies. The information is intended for

researchers in academia and industry engaged in cell biology, biochemistry, and drug

discovery.

Data Presentation
The inhibitory activity of oscillamide B against its target enzymes is a critical parameter for its

application as a chemical probe. The following table summarizes the available quantitative data

for oscillamide B and a related compound, oscillamide C.
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Compound Target Enzyme(s)
Reported IC50
Value

Source

Oscillamide B PP1 and PP2A 100 µg/mL
PEPCY Final

Report[1]

Oscillamide C PP1 and PP2A 0.9 µM (for PP1)

Structures and Activity

of New

Anabaenopeptins[2]

Note: The IC50 value for oscillamide B is reported in a comprehensive project report.

Researchers are encouraged to determine the precise IC50 under their specific experimental

conditions. The data for oscillamide C is provided for comparative purposes.

Experimental Protocols
The following are generalized protocols for assessing the inhibitory effect of oscillamide B on

PP1 and PP2A. These protocols are based on established methodologies and can be adapted

to specific experimental needs.

Protocol 1: In Vitro Protein Phosphatase 1 (PP1)
Inhibition Assay
This protocol describes a colorimetric assay to determine the inhibitory activity of oscillamide
B against purified PP1. The assay measures the release of inorganic phosphate from a

synthetic phosphopeptide substrate.

Materials:

Recombinant human PP1 catalytic subunit

Oscillamide B (dissolved in an appropriate solvent, e.g., DMSO)

Ser/Thr Phosphatase Assay Buffer (e.g., 50 mM Tris-HCl pH 7.4, 0.1 mM EDTA, 0.5 mM

DTT)

Phosphopeptide substrate (e.g., K-R-pT-I-R-R)
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Malachite Green Phosphate Detection Solution

96-well microplate

Microplate reader

Procedure:

Prepare Reagents:

Prepare a stock solution of oscillamide B in the chosen solvent.

Prepare serial dilutions of oscillamide B in the assay buffer to create a range of

concentrations for IC50 determination.

Prepare the PP1 enzyme solution by diluting the stock in the assay buffer to the desired

working concentration.

Prepare the phosphopeptide substrate solution in the assay buffer.

Assay Setup:

To the wells of a 96-well plate, add 10 µL of the different concentrations of oscillamide B
or vehicle control.

Add 20 µL of the PP1 enzyme solution to each well.

Incubate the plate at 30°C for 10 minutes to allow the inhibitor to bind to the enzyme.

Initiate Reaction:

Add 20 µL of the phosphopeptide substrate solution to each well to start the reaction.

Incubate the plate at 30°C for an appropriate time (e.g., 10-30 minutes), ensuring the

reaction remains in the linear range.

Stop Reaction and Detect Phosphate:
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Stop the reaction by adding 100 µL of the Malachite Green Phosphate Detection Solution

to each well.

Incubate at room temperature for 15-20 minutes to allow color development.

Measure Absorbance:

Measure the absorbance at a wavelength of 620-650 nm using a microplate reader.

Data Analysis:

Subtract the absorbance of the blank (no enzyme) from all readings.

Calculate the percentage of inhibition for each oscillamide B concentration relative to the

vehicle control.

Plot the percentage of inhibition against the logarithm of the oscillamide B concentration

and fit the data to a dose-response curve to determine the IC50 value.

Protocol 2: In Vitro Protein Phosphatase 2A (PP2A)
Inhibition Assay
This protocol outlines a colorimetric method to measure the inhibition of PP2A by oscillamide
B using p-nitrophenyl phosphate (pNPP) as a substrate.

Materials:

Recombinant human PP2A holoenzyme or catalytic subunit

Oscillamide B (dissolved in an appropriate solvent, e.g., DMSO)

PP2A Assay Buffer (e.g., 20 mM Imidazole-HCl, 2 mM EDTA, 2 mM EGTA, pH 7.0)

p-nitrophenyl phosphate (pNPP)

96-well microplate

Microplate reader
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Procedure:

Prepare Reagents:

Prepare a stock solution and serial dilutions of oscillamide B in the assay buffer.

Prepare the PP2A enzyme solution in the assay buffer.

Prepare the pNPP substrate solution in the assay buffer.

Assay Setup:

Add 50 µL of the different concentrations of oscillamide B or vehicle control to the wells of

a 96-well plate.

Add 100 µL of the PP2A enzyme solution to each well.

Pre-incubate the plate at 37°C for 10 minutes.

Initiate Reaction:

Add 100 µL of the pNPP substrate solution to each well.

Incubate the plate at 37°C for 30-60 minutes.

Measure Absorbance:

Measure the absorbance at 405 nm. The product, p-nitrophenol, is yellow.

Data Analysis:

Calculate the percentage of inhibition for each oscillamide B concentration.

Determine the IC50 value by plotting the percentage of inhibition against the log of the

inhibitor concentration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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